1-(2-(Diethylamino)ethyl)-4-(4-ethoxybenzoyl)-3-hydroxy-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
1-(2-(Diethylamino)ethyl)-4-(4-ethoxybenzoyl)-3-hydroxy-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
Brand Name:
Vulcanchem
CAS No.:
618877-91-1
VCID:
VC0357071
InChI:
InChI=1S/C24H29N3O4/c1-4-26(5-2)15-16-27-21(19-9-7-8-14-25-19)20(23(29)24(27)30)22(28)17-10-12-18(13-11-17)31-6-3/h7-14,21,28H,4-6,15-16H2,1-3H3/b22-20+
SMILES:
CCN(CC)CCN1C(C(=C(C2=CC=C(C=C2)OCC)O)C(=O)C1=O)C3=CC=CC=N3
Molecular Formula:
C24H29N3O4
Molecular Weight:
423.5g/mol
1-(2-(Diethylamino)ethyl)-4-(4-ethoxybenzoyl)-3-hydroxy-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
CAS No.: 618877-91-1
Main Products
VCID: VC0357071
Molecular Formula: C24H29N3O4
Molecular Weight: 423.5g/mol
| CAS No. | 618877-91-1 |
|---|---|
| Product Name | 1-(2-(Diethylamino)ethyl)-4-(4-ethoxybenzoyl)-3-hydroxy-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one |
| Molecular Formula | C24H29N3O4 |
| Molecular Weight | 423.5g/mol |
| IUPAC Name | (4E)-1-[2-(diethylamino)ethyl]-4-[(4-ethoxyphenyl)-hydroxymethylidene]-5-pyridin-2-ylpyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C24H29N3O4/c1-4-26(5-2)15-16-27-21(19-9-7-8-14-25-19)20(23(29)24(27)30)22(28)17-10-12-18(13-11-17)31-6-3/h7-14,21,28H,4-6,15-16H2,1-3H3/b22-20+ |
| Standard InChIKey | FMLJWDIMCKVBHR-LSDHQDQOSA-N |
| Isomeric SMILES | CCN(CC)CCN1C(/C(=C(/C2=CC=C(C=C2)OCC)\O)/C(=O)C1=O)C3=CC=CC=N3 |
| SMILES | CCN(CC)CCN1C(C(=C(C2=CC=C(C=C2)OCC)O)C(=O)C1=O)C3=CC=CC=N3 |
| Canonical SMILES | CCN(CC)CCN1C(C(=C(C2=CC=C(C=C2)OCC)O)C(=O)C1=O)C3=CC=CC=N3 |
| PubChem Compound | 5901744 |
| Last Modified | Nov 11 2021 |
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